Ethyl 5-(3-((4-methoxyphenyl)sulfonyl)propanamido)-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[3-(4-methoxyphenyl)sulfonylpropanoylamino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C18H21NO6S2/c1-4-25-18(21)17-12(2)11-16(26-17)19-15(20)9-10-27(22,23)14-7-5-13(24-3)6-8-14/h5-8,11H,4,9-10H2,1-3H3,(H,19,20)
• InChI Key: UNMOIPDZZKFTFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)CCS(=O)(=O)C2=CC=C(C=C2)OC)C
• Molecular Formula: C18H21NO6S2
• Molecular Weight: 411.5 g/mol
• CAS No.: 923086-55-9

Description

The compound is a complex organic molecule with several functional groups. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and a carboxylate ester group attached to it. The molecule also has a methoxyphenyl sulfonyl group and a propanamido group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For instance, the ester group might undergo hydrolysis or transesterification reactions, and the sulfonyl group could participate in substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and stability. These properties can be influenced by the compound’s molecular structure and functional groups.

Scientific Research Applications

Synthesis and Chemical Properties

• The development of efficient synthesis methods for thiophene derivatives, including related compounds, has been reported. These methods are aimed at producing compounds with potential applications in biomimetic synthesis, such as the synthesis of α-cyclopiazonic acid (Vijayalakshmi A. Moorthie et al., 2007).
• Studies on the complex formation and physicochemical properties of ethyl 2-aryl(methyl)sulfonylamino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylates have been conducted, highlighting the acid-base properties, solubility, and chemical stability of these compounds (L. Chekanova et al., 2014).

Biological Activity

• Novel thiophene and benzothiophene derivatives, including compounds with structural similarities, have been synthesized and evaluated for their anti-cancer properties. Some of these compounds showed significant anti-proliferative activity against various tumor cell lines (R. Mohareb et al., 2016).
• The synthesis of new thieno[2,3-d]pyrimidines has been explored, with some compounds displaying inhibitory activities against plant growth, suggesting potential herbicidal applications (Tao Wang et al., 2010).

Potential Applications

• The synthesis and characterization of thiophene derivatives have been studied for their fluorescence properties, indicating potential applications in materials science and as fluorescent probes (Guo Pusheng, 2009).
• Heterocyclic disperse dyes with thiophene moieties have been developed for dyeing polyester fibers, demonstrating good fastness properties and suggesting applications in the textile industry (O. Iyun et al., 2015).